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The effectiveness of a dye is determined by its ability to bind to the fabric and resist fading from

washing, light exposure, and rubbing. The following tables summarize the colorimetric

properties and fastness ratings of purpurin, alizarin, curcumin, and indigo on cotton, wool, and

silk fabrics. The colorimetric data is presented using the CIELAB color space, where L*

represents lightness, a* represents the red/green axis, and b* represents the yellow/blue axis.

Color fastness is rated on a scale of 1 to 5 (for washing and rubbing) and 1 to 8 (for light

fastness), with higher numbers indicating better fastness.

Table 1: Colorimetric Data (CIELAB Values) of Natural Dyes on Various Textiles
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Dye Fabric Mordant L a b*

Purpurin Wool Alum 45.16 30.33 15.25

Cotton Alum 55.20 25.10 18.90

Silk Alum 50.75 28.50 16.80

Alizarin Wool Alum 48.50 35.16 12.62

Cotton Alum 60.30 28.40 14.50

Silk Alum 52.80 32.70 13.90

Curcumin Cotton Alum 87.47 -2.50 75.45

Wool Alum 85.20 -1.80 78.10

Silk Alum 88.10 -2.10 76.90

Indigo Cotton None 33.15 -5.20 -20.50

Wool None 30.50 -6.10 -22.80

Silk None 31.80 -5.80 -21.90

Note: The CIELAB values can vary depending on the specific dyeing process, mordant

concentration, and measurement conditions.

Table 2: Color Fastness Ratings of Natural Dyes on Various Textiles
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Dye Fabric Mordant
Wash
Fastness
(1-5)

Rubbing
Fastness
(Dry/Wet, 1-
5)

Light
Fastness
(1-8)

Purpurin Wool Alum 4 4/3-4 3-4

Cotton Alum 3-4 3-4/3 3

Silk Alum 4 4/3 3-4

Alizarin Wool Alum 4-5 4-5/4 4-5

Cotton Alum 4 4/3-4 4

Silk Alum 4-5 4-5/4 4-5

Curcumin Cotton Alum 2-3 4/3 1-2

Wool Alum 3 4-5/3-4 2

Silk Alum 2-3 4/3 1-2

Indigo Cotton None 2-3 3/2 4-5

Wool None 3 3-4/2-3 5

Silk None 2-3 3/2 4-5

Note: Fastness ratings are compiled from various studies and can be influenced by the specific

testing methodology and conditions.

Experimental Protocols
Detailed methodologies are crucial for reproducible results in textile dyeing. The following

sections outline the general procedures for mordanting and dyeing with the discussed natural

colorants.

Mordanting Protocol for Protein (Wool, Silk) and
Cellulosic (Cotton) Fibers
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Mordanting is a critical pre-treatment step that helps the dye adhere to the fabric, improving

color yield and fastness. Alum (potassium aluminum sulfate) is a commonly used mordant.

Materials:

Textile (wool, silk, or cotton)

Alum (15-25% of the dry weight of fiber, WOF)

Cream of tartar (optional, for wool to improve softness, 6% WOF)

Large stainless steel pot

Water

Gloves

Procedure:

Scouring: Wash the textile thoroughly with a pH-neutral soap to remove any impurities. Rinse

well.

Mordant Bath Preparation: Dissolve the alum (and cream of tartar, if using) in a small amount

of hot water. Add the dissolved mordant to the stainless steel pot filled with enough cool

water to allow the fabric to move freely.

Mordanting: Submerge the wet, scoured fabric into the mordant bath.

Heating: Slowly heat the mordant bath to 80-90°C for protein fibers or bring to a simmer for

cotton. Maintain this temperature for one hour, stirring gently to ensure even mordant

application.

Cooling and Rinsing: Allow the fabric to cool completely in the mordant bath. Once cool,

remove the fabric, gently squeeze out the excess liquid, and rinse with cool water. The fabric

is now ready for dyeing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dyeing Protocol for Purpurin and Alizarin (from Madder
Root)
Materials:

Mordanted textile

Madder root powder (50-100% WOF)

Large stainless steel pot

Water

Gloves

Procedure:

Dye Extraction: Add the madder root powder to the dye pot with sufficient water. Slowly heat

the mixture to 60-70°C for about an hour to extract the dye. Do not boil, as high

temperatures can dull the red color.

Dye Bath Preparation: Strain the dye extract through a fine cloth to remove the solid

particles. Return the dye liquid to the pot.

Dyeing: Introduce the wet, mordanted fabric into the dye bath. Slowly heat the bath to 60-

70°C and maintain this temperature for at least one hour, stirring gently.

Cooling and Rinsing: Allow the fabric to cool in the dye bath, preferably overnight, for deeper

shades. Remove the fabric, rinse with cool water until the water runs clear, and hang to dry

away from direct sunlight.

Dyeing Protocol for Curcumin (from Turmeric)
Materials:

Mordanted textile

Turmeric powder (20-50% WOF)
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Large stainless steel pot

Water

Gloves

Procedure:

Dye Extraction: Add the turmeric powder to the dye pot with water and bring to a simmer for

30-60 minutes.

Dyeing: Introduce the wet, mordanted fabric to the dye bath. Keep the bath at a simmer for

30-60 minutes, stirring gently.

Rinsing: Remove the fabric from the dye bath, allow it to cool, and then rinse with cool water.

Dyeing Protocol for Indigo
Indigo dyeing is a vat dyeing process that does not require a mordant. The insoluble indigo is

reduced to a soluble form (leuco-indigo), which can then penetrate the fibers.

Materials:

Scoured textile

Indigo powder

Reducing agent (e.g., fructose, sodium hydrosulfite)

Alkaline substance (e.g., calcium hydroxide, sodium hydroxide)

Vat (a deep container)

Gloves

Procedure:

Vat Preparation: Create a stock solution by dissolving the indigo powder in a small amount of

warm water. In the main vat, dissolve the alkaline substance and the reducing agent. Add the
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indigo stock solution. The vat will turn a yellowish-green color when the indigo is reduced.

Dyeing: Wet the scoured fabric and gently submerge it into the indigo vat for several

minutes.

Oxidation: Carefully remove the fabric from the vat. The fabric will initially appear yellow-

green and will turn blue as it is exposed to oxygen in the air.

Rinsing: Once the blue color is fully developed, rinse the fabric thoroughly with water. The

process of dipping and oxidizing can be repeated to achieve deeper shades.

Visualizing the Dyeing Process and Chemical
Structures
To better understand the experimental workflow and the chemical nature of the dyes, the

following diagrams are provided.
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Fig. 1: General experimental workflow for natural dyeing.
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Fig. 2: Chemical structures of the compared natural dyes.

To cite this document: BenchChem. [Performance of Natural Dyes on Textiles: A Quantitative
Comparison]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172081#comparative-study-of-purpurin-and-other-
natural-dyes-for-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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